2-[2-[Bis(carboxymethyl)amino]ethyl-(2-hydroxyethyl)amino]acetic acid;iron(2+)

• CAS No.: 17084-02-5
• Product Name: 2-[2-[Bis(carboxymethyl)amino]ethyl-(2-hydroxyethyl)amino]acetic acid;iron(2+)
• Molecular Formula: C10H18FeN2O7+2
• Molecular Weight: 334.1 g/mol
• IUPAC Name: 2-[2-[bis(carboxymethyl)amino]ethyl-(2-hydroxyethyl)amino]acetic acid;iron(2+)
• Standard InChI: InChI=1S/C10H18N2O7.Fe/c13-4-3-11(5-8(14)15)1-2-12(6-9(16)17)7-10(18)19;/h13H,1-7H2,(H,14,15)(H,16,17)(H,18,19);/q;+2
• Standard InChIKey: YPFNIPKMNMDDDB-UHFFFAOYSA-K
• SMILES: C(CN(CC(=O)O)CC(=O)O)N(CCO)CC(=O)O.[Fe+2]
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CCO)CC(=O)[O-].[Fe+3]
• Physical Description: Liquid
• Description: Iron HEDTA is a deep red, odorless liquid compound. It is intended for use in households (residential) and on lawns, commercial right of ways, golf courses, parks and playgrounds to control weeds, algae and moss using ground equipment. Iron HEDTA and other chelates like ferric EDTA have been extensively used as liquid fertilizers in soil and foliar applications for many years to address micronutrient deficiencies in plants. Studies indicate that Iron HEDTA will not cause adverse effects to mammals, birds, fish and aquatic invertebrates, other non-target insects, or plants. Iron HEDTA has no direct lethal effects on the target pest, and appears to operate as oxidative agent on target pests. Iron HEDTA is chemically similar to ferric EDTA and thus the two chelates follow the same pathways of degradation, photodegradation and microbial degradation in waste water, sediments and soils.
• Synonyms: Iron HEDTA; FeHEDTA
• PubChem Compound: 5148568
• Last Modified: Nov 11 2021